Cas no 1249212-77-8 (2-amino-2-methyl-4-(methylsulfanyl)butanenitrile)

• Product Name: 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile
• CAS No: 1249212-77-8
• MF: C₆H₁₂N₂S
• MW: 144.237879753113
• MDL: MFCD16135800
• CID: 5177634
• PubChem ID: 61928197
• Update Time: 2025-07-20

2-amino-2-methyl-4-(methylsulfanyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile
• 2-Amino-2-methyl-4-(methylthio)butanenitrile
• Butanenitrile, 2-amino-2-methyl-4-(methylthio)-

• MDL： MFCD16135800
• Inchi： 1S/C6H12N2S/c1-6(8,5-7)3-4-9-2/h3-4,8H2,1-2H3
• InChI Key： IUESVNKWELHBPD-UHFFFAOYSA-N
• SMILES： S(C)CCC(C#N)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• XLogP3: 0.3
• Topological Polar Surface Area: 75.1

Additional information on 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile

Introduction to 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile (CAS No. 1249212-77-8) and Its Emerging Applications in Chemical Biology

2-amino-2-methyl-4-(methylsulfanyl)butanenitrile, identified by the CAS number 1249212-77-8, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a nitrile group, an amino group, and a methylsulfanyl substituent, exhibits promising characteristics for use in pharmaceutical synthesis, agrochemical development, and material science. Its molecular structure not only provides a rich scaffold for further functionalization but also offers potential applications in the design of novel bioactive molecules.

The chemical structure of 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile can be described as a branched aliphatic chain with functional groups that contribute to its reactivity and versatility. The presence of the nitrile group (–CN) introduces a polar, highly electronegative moiety, which can participate in hydrogen bonding and coordinate with metal ions. The amino group (–NH₂) serves as a nucleophilic site, enabling reactions such as condensation, acylation, and amidation. Additionally, the methylsulfanyl group (–SCH₃) adds a sulfur atom to the molecule, which can enhance solubility in polar solvents and influence electronic properties.

In recent years, the compound has been explored for its potential applications in drug discovery and development. The nitrile group is particularly interesting because it can be hydrolyzed to form carboxylic acids or converted into amides, which are common functional groups in many bioactive molecules. Furthermore, the amino group allows for further derivatization into peptides or other nitrogen-containing heterocycles. These features make 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile a valuable building block for synthesizing complex pharmacophores.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors. Proteases play crucial roles in various biological processes, including inflammation, infection, and cancer progression. By designing molecules that selectively inhibit specific proteases, researchers can develop therapeutic agents that modulate these pathways. The structural motifs present in 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile provide an ideal platform for creating protease inhibitors due to their ability to interact with the active sites of these enzymes through hydrogen bonding and hydrophobic interactions.

Recent studies have demonstrated the compound's potential in developing novel agrochemicals. The presence of both nitrogen and sulfur atoms enhances its chelating ability, making it suitable for creating metal-based fertilizers or pesticides that improve nutrient uptake or target specific pests while minimizing environmental impact. For instance, derivatives of 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile have been shown to form stable complexes with essential micronutrients like zinc and iron, which are critical for plant growth and development.

The material science applications of 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile are also noteworthy. Its ability to undergo polymerization or cross-linking reactions makes it a candidate for developing new polymers with tailored properties. These polymers could find applications in coatings, adhesives, or even biodegradable materials. The sulfur-containing moiety also contributes to thermal stability and flame retardancy, making it useful in high-performance materials.

The synthesis of 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile typically involves multi-step organic reactions starting from readily available precursors such as acetone or butanediols. Advanced synthetic techniques like catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions can be employed to introduce the desired functional groups with high selectivity and yield. These synthetic strategies ensure that researchers can produce sufficient quantities of the compound for both laboratory-scale investigations and industrial applications.

The safety profile of CAS No. 1249212-77-8 is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling procedures should still be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound in a laboratory setting. Additionally, storage conditions should be controlled to prevent degradation or unwanted side reactions.

In conclusion,CAS No 1249212-77-8 represents a fascinating compound with broad applications across multiple disciplines. Its unique structural features make it an attractive candidate for drug discovery, agrochemical innovation, and material science advancements. As research continues to uncover new possibilities for this molecule,its significance is expected to grow further, driving innovation and progress in chemical biology and related fields.